N,1-Dimethyl-3-propan-2-ylpiperidin-4-amine

• IUPAC Name: N,1-dimethyl-3-propan-2-ylpiperidin-4-amine
• InChI: InChI=1S/C10H22N2/c1-8(2)9-7-12(4)6-5-10(9)11-3/h8-11H,5-7H2,1-4H3
• InChI Key: MNDZZDJUNGPPTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCC1NC)C
• Molecular Formula: C10H22N2
• Molecular Weight: 170.30 g/mol
• CAS RN: 2098017-95-7

Description

N,1-Dimethyl-3-propan-2-ylpiperidin-4-amine, also known as DMIPP, is a synthetic chemical compound. It has the molecular formula C10H22N2 and a molecular weight of 170.3. The IUPAC name for this compound is 3-isopropyl-N,1-dimethylpiperidin-4-amine.

Molecular Structure Analysis

The InChI code for N,1-Dimethyl-3-propan-2-ylpiperidin-4-amine is 1S/C10H22N2/c1-8(2)9-7-12(4)6-5-10(9)11-3/h8-11H,5-7H2,1-4H3. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

N,1-Dimethyl-3-propan-2-ylpiperidin-4-amine has a molecular weight of 170.3.

Scientific Research Applications

• Polymer Chemistry and DNA Delivery : A study by (Lynn & Langer, 2000) investigated poly(β-aminoesters) synthesized via the addition of secondary amines, including N,N-dimethylethylenediamine, to 1,4-butanediol diacrylate. These polymers displayed noncytotoxic properties and interacted electrostatically with polyanionic plasmid DNA, suggesting potential applications in DNA delivery systems.

• Chemical Reactions and Stability : Research by (Katritzky et al., 1997) focused on the reaction of various amines, including tertiary amines like N,N-dimethyl-1-hexylamine, with formic acid. The study provides insights into the chemical behavior of these amines at different temperatures, essential for understanding their stability and reactivity in various applications.

• Catalysis and Organic Synthesis : A study by (De Zotto et al., 2000) explored the catalytic activity of complexes like [RuCl(η5-C5H5)(PPh3)2] in generating nitrogen ylides from tertiary amines. This research is significant for the synthesis of organic compounds and the development of new catalytic processes.

• Physicochemical Properties and Separation Processes : In their research, (Blanco et al., 2017) characterized aqueous solutions of amines, including 3-dimethylamino-1-propylamine, focusing on properties like density, speed of sound, viscosity, and surface tension. This study is relevant for selecting amines in processes controlled by mass transfer, such as gas separation.

• Biochemical Research and Amine Chemistry : The study by (Boyland & Sims, 1959) on the metabolism of 3:4-dimethylaniline in rats contributes to our understanding of the biochemistry of amines, particularly those with carcinogenic properties. This research is vital for understanding the impact of certain amines on health and disease.

• Atmospheric Chemistry and Nucleation : Research by (Kurtén et al., 2008) showed that amines, including dimethylamine, effectively enhance sulfuric acid-water nucleation in the atmosphere more than ammonia. This finding is significant for understanding the formation of aerosols and their impact on climate and air quality.

• Corrosion Inhibition : A study by (Babić-Samardžija et al., 2005) explored the use of N-heterocyclic amines as corrosion inhibitors for iron. Understanding the interaction of these amines with metals is crucial for their application in protecting materials against corrosion.